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Compound of Interest

Compound Name: 1-Bromodocosane

Cat. No.: B1265600 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the melting and boiling points of 1-
Bromodocosane, a long-chain alkyl halide. The document outlines its key physical constants,

detailed experimental protocols for their determination, and a logical workflow for these

analytical procedures.

Physicochemical Data of 1-Bromodocosane
1-Bromodocosane (C22H45Br) is a solid, long-chain alkyl bromide.[1] Its physical properties,

particularly its melting and boiling points, are critical for its application in organic synthesis and

materials science. These constants provide insights into its purity, molecular structure, and the

intermolecular forces present.[2][3][4]

Table 1: Key Physicochemical Properties of 1-Bromodocosane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1265600?utm_src=pdf-interest
https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL293579.htm
https://jan.ucc.nau.edu/~jkn/235Manual
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
http://www.adichemistry.com/organic/halides/properties/physical-properties.html
https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions

Melting Point 44-46 °C (lit.)[1][5][6][7]

Boiling Point 225 °C at 0.6 mm Hg (lit.)[1][5][6]

Alternate Boiling Point 403.8 °C at 760 mmHg[1]

Molecular Weight 389.5 g/mol

Appearance Off-white solid [1]

Experimental Protocols
The determination of accurate melting and boiling points is fundamental for compound

identification and purity assessment.[2][8] The following are detailed methodologies for these

measurements.

This method is widely used for determining the melting point of a crystalline solid.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[8]

Glass capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 1-Bromodocosane sample is completely dry.[9] If the

crystals are large, gently pulverize them into a fine powder using a mortar and pestle.[9]

Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the

powdered sample. A small amount of the solid will be forced into the tube.[9]
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Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

cause the solid to fall to the bottom.[9] To achieve dense packing, drop the capillary tube,

sealed-end down, through a long, narrow glass tube onto the benchtop. Repeat until the

sample is packed to a height of 2-3 mm.[9]

Measurement:

Place the packed capillary tube into the heating block of the melting point apparatus.[8][9]

For an unknown compound, a preliminary rapid heating (10-20 °C per minute) can be

performed to find an approximate melting range.[2][9]

For an accurate measurement, use a fresh sample. Heat rapidly to about 20 °C below the

expected melting point (approx. 24 °C for 1-Bromodocosane).[9]

Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the

sample, heating block, and thermometer.[2][8]

Recording the Melting Range:

Record the temperature at which the first droplet of liquid appears.

Record the temperature at which the entire sample has completely melted into a clear

liquid.

The recorded melting point should be a range (e.g., 44-46 °C). A narrow range (0.5-1.0 °C)

is indicative of a pure compound.[3][8]

Due to the high boiling point of 1-Bromodocosane at atmospheric pressure, distillation under

reduced pressure is necessary to prevent decomposition. The Thiele tube method is a

convenient micro-scale technique for this determination.[10]

Apparatus:

Thiele tube

Heat-resistant mineral oil
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Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Vacuum source and manometer

Heating source (e.g., Bunsen burner)

Procedure:

Setup: Attach a small test tube containing 0.5 mL of 1-Bromodocosane to a thermometer

using a rubber band. The bottom of the test tube should be aligned with the thermometer

bulb.[10]

Capillary Insertion: Place a capillary tube (the same type used for melting points) into the test

tube with its open end down.[10]

Assembly: Clamp the Thiele tube and fill it with mineral oil until the side arm is about two-

thirds full. Insert the thermometer and sample assembly into the Thiele tube, ensuring the

sample is immersed in the oil.[10] Connect the side arm of the Thiele tube to a vacuum

source with a manometer in the line.

Measurement:

Evacuate the system to the desired pressure (e.g., 0.6 mm Hg).

Gently heat the side arm of the Thiele tube. The convection currents in the oil will ensure

uniform heating.[10]

As the temperature rises, air trapped in the capillary tube will bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates the liquid has reached its boiling point at that pressure.

Remove the heat source and allow the apparatus to cool slowly.
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Recording the Boiling Point: The moment the bubbling stops and the liquid just begins to

enter the capillary tube, record the temperature. This temperature is the boiling point of the

liquid at the recorded pressure.

Workflow Visualization
The following diagram illustrates the logical workflow for the determination and reporting of the

physicochemical properties of a compound like 1-Bromodocosane.
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Phase 1: Preparation & Initial Analysis

Phase 2: Accurate Measurement

Phase 3: Data Analysis & Reporting

Obtain Pure Sample
of 1-Bromodocosane

Sample Drying
(e.g., under vacuum)

Rapid MP Determination
(Approximate Range)

Rapid BP Determination
(Approximate Range)

Prepare Capillary
(2-3 mm packed height)

Prepare Reduced
Pressure BP Setup

Slow Heating MP Measurement
(1-2 °C/min)

Record MP Range
(Onset to Clear Point)

Slow Heating BP Measurement
(at constant pressure)

Record BP & Pressure

Assess Purity
(via MP range width) Final Report Generation

Click to download full resolution via product page

Caption: Workflow for Physicochemical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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